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Chemical Profile: 3,4-Dibromohexane

This table summarizes the key identifiers and physical properties of 3,4-dibromohexane.

Property Value Source

CAS Number 16230-28-7 [1]

Molecular Formula C₆H₁₂Br₂ [1]

Molecular Weight 243.97 g/mol [1]

Density 1.594 g/mL at 25°C [1]

Boiling Point 39°C at 0.8 mmHg [1]

Flash Point >230 °F (>110 °C) [1]

Refractive Index n²⁰/D = 1.507 [1]

Safety and Handling Information
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Proper handling is crucial for this compound. The following table outlines its safety profile.

Aspect Details

Hazard Statements H315-H319-H335 (Causes skin, serious eye irritation, and respiratory

tract irritation) [1].

Precautionary
Statements

P261-P305 + P351 + P338 (Avoid breathing dust/fume/gas/mist; IF IN

EYES: Rinse cautiously with water for several minutes) [1].

Personal Protective
Equipment (PPE)

Wear dust mask (N95 type), eyeshields, and gloves [1].

A Note on Stereochemistry

3,4-dibromohexane can exist as multiple stereoisomers due to its two chiral carbon atoms (at positions 3

and 4). These include a pair of enantiomers and a meso form [2] [3]. The physical and chemical properties,

including reactivity and stability, can be different for each stereoisomer. It is important to be aware of the

specific stereoisomer you are working with, as this could influence your experimental outcomes [3].

Suggested Experimental Approach for pH Stability

Since direct data is unavailable, you may need to determine the pH stability through experimentation. Below

is a proposed workflow for such an investigation.
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Start: Prepare 3,4-Dibromohexane
Stock Solution

Define pH Range
(e.g., Acidic, Neutral, Basic)

Expose Aliquots to
Buffered Solutions

Incubate under
Controlled Conditions

Analyze Samples
(e.g., TLC, GC-MS, NMR)

Compare Results to
Control Sample

Click to download full resolution via product page

Technical Support & FAQs

Here are some anticipated questions and guidance based on common laboratory challenges.

Q1: What is the recommended storage condition for 3,4-dibromohexane?

A: It should be stored in a cool, well-ventilated place, tightly sealed in a container compatible with
organic halides. Given that it is a halogenated compound and may be light-sensitive, storing it in an

amber glass bottle is advisable. Keep it away from strong oxidizers and bases [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1520782?utm_src=pdf-body-img
https://www.smolecule.com/products/s1520782?utm_src=pdf-body
https://www.chemsrc.com/en/cas/16230-28-7_194292.html
https://www.smolecule.com/products/s1520782?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q2: I am observing decomposition of my compound during a reaction. Could pH be a factor?

A: Yes, it is possible. The bromine atoms in 3,4-dibromohexane are vicinal (on adjacent carbons)
and can be susceptible to elimination reactions, especially under basic conditions, which could lead to

the formation of a dibromoalkene. Strong acids might also promote unwanted reactions. The
experimental workflow above is designed to systematically test this hypothesis.

Q3: The literature mentions different forms of 3,4-dibromohexane (like meso and dl). Does this

matter?

A: Absolutely. The stereochemistry is critical. The meso isomer and the racemic dl mixture (a pair
of enantiomers) can have different physical properties, such as melting points and crystal packing,

and may react at different rates or via different pathways with chiral reagents [2] [3]. Always confirm
the stereoisomer you are using and note that commercial samples may be a mixture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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